Cas no 10603-45-9 (3-bromo-1-methyl-pyrrolidine)

3-Bromo-1-methyl-pyrrolidine is a brominated heterocyclic compound featuring a pyrrolidine core substituted with a methyl group at the 1-position and a bromine atom at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. The methyl group enhances stability and influences steric and electronic properties, making it useful in fine chemical applications. Its well-defined reactivity and compatibility with various reaction conditions make it a valuable building block for researchers in medicinal and synthetic chemistry.

3-bromo-1-methyl-pyrrolidine structure

Product Name:3-bromo-1-methyl-pyrrolidine

CAS No:10603-45-9

MF:C₅H₁₀BrN

MW:164.043600559235

MDL:MFCD12755877

CID:1026979

PubChem ID:13726279

Update Time:2025-06-07

3-bromo-1-methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-methylpyrrolidine
- 3-BROMO-1-METHYL-PYRROLIDINE
- 1-Methyl-3-brompyrrolidin
- AB65769
- AGN-PC-00NQ1J
- ANW-69123
- CTK8C2843
- Pyrrolidine, 3-bromo-1-methyl-
- DTXSID30547751
- CS-W005830
- DB-366031
- SCHEMBL10261241
- ZHUYTHOKJZSZQJ-UHFFFAOYSA-N
- AM90549
- SB47143
- SY101847
- MFCD12755877
- AKOS016005982
- 10603-45-9
- BS-52968
- 3-Bromo-1-methylpyrrolidine, 97%
- 3-bromo-1-methyl-pyrrolidine
- MDL： MFCD12755877
- Inchi： 1S/C5H10BrN/c1-7-3-2-5(6)4-7/h5H,2-4H2,1H3
- InChI Key： ZHUYTHOKJZSZQJ-UHFFFAOYSA-N
- SMILES： BrC1CN(C)CC1

Computed Properties

Exact Mass: 162.9997
Monoisotopic Mass: 162.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 65.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 3.2Å²

Experimental Properties

Density: 1.437±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 78-80 ºC (40 Torr)
Flash Point: 44.2±25.4 ºC,
Refractive Index: 1.4910
Solubility: Dissolution (48 g/l) (25 º C),
PSA: 3.24
Sensitiveness: Moisture Sensitive

3-bromo-1-methyl-pyrrolidine Security Information

Hazard Statement： H226-H314
Hazardous Material transportation number：UN 2924 8(3) / PGIII
Hazard Category Code： R11;R34
Safety Instruction： S26;S36/37/39;S45
Hazardous Material Identification：
HazardClass：3,8
PackingGroup：Ⅲ

3-bromo-1-methyl-pyrrolidine Pricemore >>

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